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Compound of Interest

Compound Name: Vat Black 16
CAS No.: 1328-19-4
Cat. No.: B074306
Get Quote
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Executive Summary

The structural elucidation of C.I. Vat Black 16 (C.I. 59855), commercially known as
Indanthrene Black BB, represents a quintessential challenge in organic analysis. Unlike soluble
active pharmaceutical ingredients (APIs), Vat Black 16 is a "supra-molecular" polycyclic
aromatic hydrocarbon (PAH) designed for extreme insolubility.[1]

This guide moves beyond basic textbook definitions to provide a rigorous, self-validating
analytical framework. We treat Vat Black 16 not merely as a dye, but as a complex organic
system requiring advanced solid-state characterization techniques adapted from polymer
science and material physics.[1]

Part 1: Chemical Identity & Theoretical Framework
The Violanthrone Core

At its core, Vat Black 16 is a derivative of Violanthrone (Dibenzanthrone). The fundamental
challenge in its elucidation is distinguishing the specific functionalization that shifts the
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electronic absorption from the deep blue of violanthrone to the neutral black of the final
pigment.

e Parent Structure: Violanthrone (

).[1]

» Vat Black 16 Modification: Nitration.[2] The commercial dye is typically a mixture of mono-
and di-nitroviolanthrone isomers.[1] Upon application (vatting), these nitro groups are often
reduced to amino groups, which may then undergo oxidative coupling on the fiber, creating a
complex polymeric network.

The Solubility Paradox

Standard solution-state NMR (

) and HPLC are rendered useless by the dye's design.[1] The planar, graphitic stacking of the
violanthrone core creates high lattice energy, making it insoluble in water, ethanol, and most
organic solvents.

Implication for Protocol:
e Solvent: Analysis requires "super-solvents" like concentrated sulfuric acid (

) or high-boiling solvents (1,2,4-trichlorobenzene) at elevated temperatures (
)[1]

» State: Primary structural confirmation must occur in the solid state.

Part 2: Analytical Modalities (The "How-To")
Mass Spectrometry: MALDI-TOF (The Gold Standard)

For insoluble PAHs, Matrix-Assisted Laser Desorption/lonization (MALDI) is the only viable
ionization technique that prevents thermal decomposition before detection.[1]

e Protocol:
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o Matrix Selection: Use TCNQ (7,7,8,8-tetracyanoquinodimethane) or Dithranol.[1] These
matrices are electron-deficient and stack well with the PAH core of Vat Black 16.[1]

o Sample Prep: Solvent-free method.[1] Grind 1 mg of Vat Black 16 with 50 mg of matrix in
a ball mill to ensure molecular-level mixing without solvation.

o Mode: Reflectron mode (positive and negative).
o Target lons: Look for the molecular ion peak

at ~501 Da (Mononitro-violanthrone) and ~546 Da (Dinitro-violanthrone).[1]

o Causality: The laser energy is absorbed by the matrix and transferred to the dye, ejecting
it into the gas phase without the need for solubility.

Solid-State NMR ( CP-MAS)

Since the molecule cannot tumble in solution to average out anisotropic interactions, we
employ Cross-Polarization Magic Angle Spinning (CP-MAS).[1]

» Protocol:
o Spin Rate: High speed (>15 kHz) to remove chemical shift anisotropy (CSA) sidebands.
o Contact Time: 2-5 ms.
o Diagnostic Peaks:
= Carbonyl (

): ~180-185 ppm (Quinone system).[1]

= Aromatic Core: Broad cluster at 120-140 ppm.[1]

= C-N (Nitro bearing carbons): Distinct shifts around 145-150 ppm, often broadened by
guadrupolar coupling to

1]
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Halochromism (Wet Chemical Verification)

A rapid, self-validating test to confirm the vat nature and the anthraquinone backbone.

e Step 1: Dissolve 5 mg in 2 mL concentrated

o Observation: Deep Violet/Purple solution.[1] (Characteristic of the violanthrone core).
o Step 2: Dilute cautiously with water.

o Observation: Precipitates back to a Greenish-Black solid.[1]
o Step 3: Vatting (Reduction).[1] Add NaOH + Sodium Dithionite (

)[1]

o Observation: Solution turns Blue (Leuco form).[1]

Part 3: Synthesis & Elucidation Visualized[1]
Synthesis Pathway Diagram

This diagram illustrates the derivation of Vat Black 16 from the Benzanthrone precursor,
establishing the logical chemical lineage.

Benzanthrone x2 Dimerization Alkali Fusion Violanthrone Nitration +NO2 Groups Vat Black 16
(Precursor) (KOH, Oxidative Coupling) (C.1. Vat Blue 20) (HNO3/H2S04) (Nitro-Violanthrone)

Click to download full resolution via product page

Caption: Synthesis pathway from Benzanthrone dimerization to the nitrated Vat Black 16

product.

Analytical Decision Matrix

A self-validating workflow for confirming the structure of an unknown black vat dye.[1]
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Caption: Integrated analytical workflow combining wet chemistry and solid-state spectroscopy.
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Part 4: Data Summary & Reference Standards
Spectroscopic Fingerprint Table

Use this table to validate experimental data against theoretical expectations.

] Expected )

Analytical Mode Parameter . Structural Insight

Value/Observation
] Black/Dark Grey High conjugation,
Appearance Visual ) )
Powder crystalline packing.[1]
Confirms Violanthrone

H2S04 Solution Color Dark Violet / Purple backbone
(Halochromism).[1]
Formation of soluble

) leuco-salt

Vat (Reduction) Color Blue ]
(Hydroquinone form).
[1]

Quinone

FT-IR (ATR) Wavenumber 1650
stretch.[1]
Nitro (

FT-IR (ATR) Wavenumber 1530 & 1350 )
asymmetric/symmetric
stretch.[1]

Molecular weight of
N 501.5 (Mono) / 546.5 _ _
MALDI-TOF m/z (Positive) () Nitro-Violanthrone
[
derivatives.[1]
Confirms presence of
Elemental Nitrogen % ~5.5-6.0% nitrogen (absent in

pure Violanthrone).[1]

Part 5: Safety & Toxicology Note
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While Vat Black 16 is used in textiles, the nitro groups present a specific toxicological profile
relevant to researchers:

e Reduction Risks: In vivo reduction of nitro-PAHs can generate nitroso-intermediates or
aromatic amines, which are potential genotoxins.[1]

e Handling: Always handle the dry powder in a fume hood with HEPA filtration (N95/P100
minimum) to prevent inhalation of micro-particulates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. VAT BLACK 16|CAS NO.1328-19-4 [chinainterdyes.com]
o 7. Dayglo Color Corporation [dayglo.in]

e 8. Vat Dyes [m.chemicalbook.com]

e 9. ias.ac.in [ias.ac.in]

 To cite this document: BenchChem. [Technical Deep Dive: Structural Elucidation of C.I. Vat
Black 16]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b074306/docs#technical-deep-dive-structural-
elucidation-of-c-i-vat-black-16]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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